![molecular formula C20H25NO5S B288344 N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide](/img/structure/B288344.png)
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide
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Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide, also known as BDBES, is a chemical compound that has been of great interest to the scientific community due to its potential applications in medicinal chemistry. BDBES is a sulfonamide derivative that has been synthesized and studied extensively in recent years.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide is not fully understood. It is believed that this compound exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. This may explain its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has been found to be well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide. One direction is to further investigate its potential as an anticancer agent. Another direction is to study its potential as a therapeutic agent for other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, research could focus on developing more water-soluble derivatives of this compound to overcome its limited solubility.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide can be synthesized through a multistep process. The first step involves the reaction of 5-tert-butyl-2-ethoxybenzenesulfonyl chloride with sodium hydride in the presence of N,N-dimethylformamide (DMF). This results in the formation of 5-tert-butyl-2-ethoxybenzenesulfonamide. The second step involves the reaction of 5-tert-butyl-2-ethoxybenzenesulfonamide with 1,3-benzodioxole-5-methanol in the presence of triethylamine and 4-dimethylaminopyridine (DMAP). This results in the formation of this compound.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide has been studied for its potential applications in medicinal chemistry. It has been shown to have anti-inflammatory and analgesic properties. This compound has also been investigated for its potential use as an anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis.
properties
Molecular Formula |
C20H25NO5S |
---|---|
Molecular Weight |
391.5 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-5-tert-butyl-2-ethoxybenzenesulfonamide |
InChI |
InChI=1S/C20H25NO5S/c1-5-24-17-9-7-15(20(2,3)4)11-19(17)27(22,23)21-12-14-6-8-16-18(10-14)26-13-25-16/h6-11,21H,5,12-13H2,1-4H3 |
InChI Key |
VWLSLVNSJVXSMH-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
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